N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-(5-bromo-1H-indol-3-yl)methylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C16H12BrN3O2/c17-11-5-6-14-13(7-11)10(8-18-14)9-19-20-16(22)12-3-1-2-4-15(12)21/h1-9,18,21H,(H,20,22)/b19-9+
• InChI Key: RHRLBKGWCXQYOR-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=CNC3=C2C=C(C=C3)Br)O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=CNC3=C2C=C(C=C3)Br)O
• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol

Description

N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound, also known as BHIM, is a hydrazone derivative that exhibits a range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antioxidant properties. In

Scientific Research Applications

N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been extensively studied for its potential pharmacological applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has also been reported to possess antimicrobial activity against a range of pathogenic bacteria and fungi. Additionally, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been shown to exhibit antitumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Furthermore, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been found to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.

Mechanism of Action

The mechanism of action of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis and has been implicated in the pathogenesis of metabolic disorders. Furthermore, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in tissue remodeling and cancer progression.
Biochemical and Physiological Effects:
N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been shown to exert a range of biochemical and physiological effects in various cell and animal models. In vitro studies have demonstrated that N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, by suppressing the activation of NF-κB. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In vivo studies have demonstrated that N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide can reduce inflammation and oxidative stress in animal models of inflammatory bowel disease and diabetes. Furthermore, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been shown to exhibit antimicrobial activity against a range of pathogenic bacteria and fungi.

Advantages and Limitations for Lab Experiments

N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high yield. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, there are some limitations to the use of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide in laboratory experiments. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide is insoluble in water and requires the use of organic solvents for dissolution, which can affect the activity of the compound. Additionally, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well understood.

Future Directions

There are several future directions for research on N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide. One area of interest is the development of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the pharmacokinetics and toxicity profile of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide in animal models. Furthermore, the potential use of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide as a therapeutic agent for the treatment of various inflammatory, infectious, and neoplastic diseases warrants further investigation. Finally, the elucidation of the molecular mechanisms underlying the biological activities of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide will provide insights into the development of novel therapeutic strategies targeting inflammation, cancer, and metabolic disorders.
Conclusion:
In conclusion, N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide is a chemical compound that exhibits a range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antioxidant properties. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has been extensively studied for its potential pharmacological applications, and its mechanism of action involves the modulation of various signaling pathways. Although N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has several advantages for use in laboratory experiments, its limitations and future directions warrant further investigation. N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide has the potential to be developed into a novel therapeutic agent for the treatment of various diseases, and its continued investigation will provide valuable insights into the development of new drugs.

Synthesis Methods

The synthesis of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide involves the reaction of 5-bromoindole-3-carbaldehyde with 2-hydroxybenzohydrazide in the presence of a suitable catalyst. The reaction proceeds via the formation of a Schiff base intermediate, which is subsequently reduced to yield N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide. The yield of N'-[(5-bromo-1H-indol-3-yl)methylene]-2-hydroxybenzohydrazide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.